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Cat. No.: B1667635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ASP-4058 is a novel small molecule that acts as a potent and selective agonist for the

sphingosine 1-phosphate (S1P) receptors 1 and 5 (S1P₁ and S1P₅).[1] This selectivity profile

suggests its potential therapeutic utility in autoimmune diseases, such as multiple sclerosis, by

modulating lymphocyte trafficking. This technical guide provides a comprehensive overview of

the preliminary toxicity studies of ASP-4058, focusing on data presentation, detailed

experimental protocols, and visualization of its mechanism of action. The information presented

here is synthesized from available preclinical data to aid researchers and drug development

professionals in understanding the safety profile of this compound.

Core Mechanism of Action
ASP-4058 exerts its pharmacological effect by binding to and activating S1P₁ and S1P₅

receptors. The binding to S1P₁ receptors on lymphocytes prevents their egress from lymph

nodes, thereby reducing the number of circulating lymphocytes that can infiltrate the central

nervous system and contribute to inflammation in autoimmune conditions. The engagement of

S1P₅ receptors may also contribute to its therapeutic effects.
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The following diagram illustrates the signaling pathway initiated by ASP-4058 binding to the

S1P₁ receptor on a lymphocyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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